Hexapentacontane

Hexapentacontane (CAS 7719-82-6) is a highly pure, monodisperse ultra-long-chain n-alkane (C56H114) characterized by a precise melting point of 95.1 °C and a high vaporization enthalpy of 157.8 kJ/mol [1]. Unlike commercial paraffin waxes or low-molecular-weight polyethylene mixtures, which consist of broad homologous series, hexapentacontane provides a singular, well-defined molecular weight of 787.50 g/mol [2]. This exact structural uniformity makes it a critical procurement choice for high-temperature gas chromatography (HTGC) standards, baseline modeling of polyethylene chain-folding, and as an extremely low-volatility organic compound (ELVOC) proxy in multiphase kinetic studies [3].

Substituting pure hexapentacontane with generic polyethylene oligomers (such as Polywax 655 or 1000) or standard paraffin waxes introduces severe polydispersity, meaning the material contains a continuous distribution of carbon chain lengths ranging from C40 through C60+ [1]. In high-temperature gas chromatography (HTGC), this polydispersity prevents the assignment of discrete retention time calibration points necessary for the simulated distillation of heavy crude oils [2]. In polymer science, mixed-chain waxes exhibit broad, overlapping melting transitions that obscure the fundamental chain-folding thermodynamics required to model high-density polyethylene (HDPE) crystallization [3]. Furthermore, utilizing shorter alkanes (e.g., C30–C40) fails to replicate the ultra-low volatility and specific solid-state phase behaviors characteristic of true high-molecular-weight polyolefin segments [4].

Discrete Vaporization Enthalpy for HTGC Calibration

In the calibration of HTGC systems for heavy petroleum fractions, exact thermodynamic values are required to map retention times to boiling points. Hexapentacontane provides a precise vaporization enthalpy of 157.8 kJ/mol at 298.15 K [1]. This offers a distinct, quantifiable thermal step compared to its immediate even-carbon homologs, such as tetrapentacontane (C54, 153.0 kJ/mol) and octapentacontane (C58, 162.4 kJ/mol) [2]. This discrete ~4.6 to 4.8 kJ/mol separation per two-carbon addition allows analytical chemists to construct highly accurate stepladder correlations for simulated distillation [1].

Procuring the exact C56 homolog enables the construction of high-resolution calibration curves for heavy oil analysis, which is impossible using blended waxes.

Monodisperse Melting Transition for Polyolefin Chain-Folding Models

To accurately model the crystalline domains of high-density polyethylene (HDPE) and develop chemically recyclable polyolefins, researchers require building blocks with singular phase transitions. Pure hexapentacontane exhibits a sharp, unambiguous melting point at 95.1 °C [1]. In contrast, baseline polyethylene oligomer mixtures (like Polywax 1000) melt over a broad temperature range due to the colligative effects of mixed chain lengths [2]. The exact chain length of C56 is sufficient to induce specific chain-folding regimes analogous to HDPE, making it an ideal monodisperse proxy for inclusion crystallization modeling [2].

Utilizing a monodisperse C56 standard allows polymer chemists to isolate chain-length-dependent folding behaviors without the confounding variables of polydispersity.

Ultra-Low Volatility for Multiphase Kinetic Substrates

In studies of gas-surface interactions, the substrate must not evaporate during the measurement of reactive uptake. Hexapentacontane functions as an Extremely Low Volatile Organic Compound (ELVOC) proxy, possessing a high desorption energy (Edes0) of 157.8 kJ/mol [1]. This drastically contrasts with semi-volatile organic compounds (SVOCs), which typically exhibit desorption energies between 10 and 100 kJ/mol [1]. Consequently, the desorption lifetime of hexapentacontane extends to years at low temperatures, whereas SVOCs desorb in nanoseconds to days, destabilizing the experimental interface [1].

Procuring hexapentacontane provides a highly stable, non-evaporative organic surface essential for accurately measuring the reactive uptake of atmospheric oxidants.

High-Temperature Simulated Distillation Calibration

Hexapentacontane is procured as a discrete, high-boiling reference standard for High-Temperature Gas Chromatography (HTGC). Its exact vaporization enthalpy and retention time allow petrochemical laboratories to accurately calibrate simulated distillation curves for heavy crude fractions, lubricating oils, and high-wax petroleum products [1].

Precision Modeling of Polyethylene Crystallization

In polymer science, C56H114 is utilized as a monodisperse oligomeric building block to study the chain-folding and inclusion crystallization behaviors of high-density polyethylene (HDPE). Its sharp melting transition at 95.1 °C provides a critical baseline for developing and characterizing new chemically recyclable polyolefin-like materials [2].

Stable Substrates for Atmospheric Multiphase Kinetics

Due to its ultra-low volatility and high desorption energy, hexapentacontane serves as a proxy for Extremely Low Volatile Organic Compounds (ELVOCs). It is used to create stable, non-evaporating organic films in laboratory settings to measure the reactive uptake of ozone and other oxidants on organic aerosols [3].